1-methyl-N-(2-propan-2-ylphenyl)pyrrole-2-carboxamide

• IUPAC Name: 1-methyl-N-(2-propan-2-ylphenyl)pyrrole-2-carboxamide
• InChI: InChI=1S/C15H18N2O/c1-11(2)12-7-4-5-8-13(12)16-15(18)14-9-6-10-17(14)3/h4-11H,1-3H3,(H,16,18)
• InChI Key: FQVSRBKOUKJWOJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=CC=CN2C
• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol

Description

1-methyl-N-(2-propan-2-ylphenyl)pyrrole-2-carboxamide, commonly known as MPIP, is a synthetic compound that belongs to the pyrrole-2-carboxamide family. MPIP has gained significant attention in the scientific community due to its potential applications in the field of neuroscience.

Mechanism of Action

MPIP exerts its pharmacological effects by inhibiting the activity of MAO-B. MAO-B is an enzyme that is responsible for the breakdown of dopamine in the brain. By inhibiting the activity of MAO-B, MPIP increases the levels of dopamine in the brain, which can improve symptoms associated with Parkinson's disease.
Biochemical and Physiological Effects
MPIP has been shown to have a number of biochemical and physiological effects. Specifically, MPIP has been shown to increase the levels of dopamine in the brain, which can improve symptoms associated with Parkinson's disease. Additionally, MPIP has been shown to have antioxidant properties, which can protect against oxidative stress and neurodegeneration.

Advantages and Limitations for Lab Experiments

MPIP has a number of advantages and limitations for lab experiments. One advantage is that MPIP is a well-characterized compound with a known mechanism of action. This makes it an ideal compound for studying the effects of MAO-B inhibition on dopamine levels in the brain. However, one limitation is that MPIP has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on MPIP. One area of research is the development of new MPIP analogs with improved pharmacokinetic properties. Another area of research is the investigation of MPIP as a potential treatment for other neurological disorders, such as Alzheimer's disease. Additionally, future research could focus on the development of new methods for delivering MPIP to the brain, such as through the use of nanoparticles or other drug delivery systems.

Synthesis Methods

MPIP is synthesized through a multi-step process involving the reaction of 2-bromoanisole with 2-propan-2-ylphenylmagnesium bromide to form 2-(2-propan-2-ylphenyl)anisole. The resulting compound is then subjected to a Friedel-Crafts acylation reaction with ethyl oxalyl chloride to form ethyl 2-(2-propan-2-ylphenyl)phenylacetate. The final step involves the reaction of ethyl 2-(2-propan-2-ylphenyl)phenylacetate with methylamine to form MPIP.

Scientific Research Applications

MPIP has been extensively studied for its potential application in the field of neuroscience. Specifically, MPIP has been investigated as a potential treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. MPIP has been shown to inhibit the activity of monoamine oxidase B (MAO-B), an enzyme that plays a role in the breakdown of dopamine in the brain. By inhibiting the activity of MAO-B, MPIP increases the levels of dopamine in the brain, which can improve symptoms associated with Parkinson's disease.